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Compound of Interest

Compound Name: Angeloyl-(+)-gomisin K3

Cat. No.: B15590095 Get Quote

A comprehensive search of available scientific literature and databases has revealed no

specific studies detailing the neuroprotective properties, mechanisms of action, or experimental

protocols for the compound Angeloyl-(+)-gomisin K3.

While Angeloyl-(+)-gomisin K3 is a recognized dibenzocyclooctane lignan isolated from

Schisandra bicolor, it appears to be a compound that has not yet been characterized for its

effects on the nervous system. Chemical suppliers list the molecule, but research publications

investigating its biological activity in the context of neuroprotection are absent from the current

scientific record.

This lack of data makes it impossible to fulfill the request for an in-depth technical guide with

quantitative data, detailed experimental methodologies, and signaling pathway diagrams

specifically for Angeloyl-(+)-gomisin K3.

Alternative Subject Proposal: Gomisin N
Given your interest in the neuroprotective potential of Schisandra lignans, we propose to create

the requested in-depth technical guide on a closely related and well-researched compound:

Gomisin N.

Gomisin N, also isolated from Schisandra chinensis, has been the subject of multiple studies

investigating its neuroprotective effects. There is sufficient published data to:

Summarize quantitative data on its efficacy in various experimental models.
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Provide detailed experimental protocols from cited studies.

Create diagrams of the signaling pathways involved in its mechanism of action, such as the

PI3K/Akt/mTOR and GSK3β/Nrf2 pathways.[1][2]

This alternative would allow for a comprehensive and data-rich technical guide that meets all

the core requirements of your original request, including data tables and Graphviz

visualizations.

We await your confirmation to proceed with the development of a detailed technical guide on

the neuroprotective properties of Gomisin N.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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